Cas no 1384429-09-7 (benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate)

Benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate is a specialized morpholine derivative featuring both a hydrazinecarbonyl and a benzyl carboxylate functional group. This compound is of interest in synthetic organic chemistry due to its bifunctional reactivity, enabling its use as a versatile intermediate in the preparation of heterocyclic compounds, pharmaceuticals, and peptidomimetics. The hydrazine moiety allows for selective conjugation or further derivatization, while the benzyl-protected carboxylate enhances solubility and stability during synthetic processes. Its well-defined structure facilitates controlled modifications, making it valuable for medicinal chemistry research and the development of bioactive molecules. The compound is typically handled under standard laboratory conditions, with attention to hydrazine-related safety protocols.
benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate structure
1384429-09-7 structure
Product Name:benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate
CAS No:1384429-09-7
MF:C13H17N3O4
MW:279.291783094406
MDL:MFCD22056476
CID:4595884
PubChem ID:73994801
Update Time:2025-05-21

benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate
    • 2,4-Morpholinedicarboxylic acid, 4-(phenylmethyl) ester, 2-hydrazide
    • MDL: MFCD22056476
    • Inchi: 1S/C13H17N3O4/c14-15-12(17)11-8-16(6-7-19-11)13(18)20-9-10-4-2-1-3-5-10/h1-5,11H,6-9,14H2,(H,15,17)
    • InChI Key: MOINEIASVCHVFJ-UHFFFAOYSA-N
    • SMILES: C(N1CCOC(C(=O)NN)C1)(=O)OCC1C=CC=CC=1

benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate Security Information

benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B592838-10mg
benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate
1384429-09-7
10mg
$ 50.00 2022-06-07
TRC
B592838-50mg
benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate
1384429-09-7
50mg
$ 185.00 2022-06-07
TRC
B592838-100mg
benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate
1384429-09-7
100mg
$ 295.00 2022-06-07
Chemenu
CM476926-250mg
benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate
1384429-09-7 95%+
250mg
$362 2023-02-02
Chemenu
CM476926-500mg
benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate
1384429-09-7 95%+
500mg
$662 2023-02-02
Chemenu
CM476926-1g
benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate
1384429-09-7 95%+
1g
$844 2023-02-02
Enamine
EN300-98532-0.05g
benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate
1384429-09-7 95.0%
0.05g
$179.0 2025-02-21
Enamine
EN300-98532-0.1g
benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate
1384429-09-7 95.0%
0.1g
$268.0 2025-02-21
Enamine
EN300-98532-0.25g
benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate
1384429-09-7 95.0%
0.25g
$383.0 2025-02-21
Enamine
EN300-98532-0.5g
benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate
1384429-09-7 95.0%
0.5g
$601.0 2025-02-21

Additional information on benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate

Benzyl 2-(Hydrazinecarbonyl)Morpholine-4-Carboxylate: A Comprehensive Overview

Benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate, identified by the CAS number 1384429-09-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a morpholine ring with a hydrazinecarbonyl group and a benzyl ester moiety. The morpholine ring, a six-membered ring containing an oxygen atom and two nitrogen atoms, serves as a versatile scaffold for various chemical modifications. The hydrazinecarbonyl group introduces additional functional diversity, making this compound a valuable tool in the development of bioactive molecules.

Recent studies have highlighted the potential of benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate in drug discovery and chemical synthesis. Researchers have explored its role as a precursor for the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anticancer agents. The hydrazinecarbonyl group has been shown to exhibit significant biological activity, making it a focal point in medicinal chemistry research.

The synthesis of benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate involves a multi-step process that begins with the preparation of the morpholine derivative. This is followed by the introduction of the hydrazinecarbonyl group through condensation reactions, and finally, the esterification step to introduce the benzyl group. The optimization of these steps has been a subject of recent investigations, with researchers focusing on improving yield and purity while minimizing environmental impact.

In terms of applications, benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate has shown promise in various therapeutic areas. For instance, its derivatives have been evaluated for their ability to inhibit key enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, studies have demonstrated its potential as an anticancer agent by targeting specific pathways involved in tumor growth and metastasis.

The structural versatility of this compound also makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening campaigns. By modifying different parts of its structure, researchers can generate a wide range of analogs with diverse biological activities. This approach has been instrumental in identifying lead compounds for further development into clinically relevant drugs.

In conclusion, benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate, with its unique structure and diverse functional groups, continues to be a focal point in chemical research. Its potential applications span across drug discovery, chemical synthesis, and therapeutic development. As researchers continue to explore its properties and optimize its synthesis, this compound is expected to play an increasingly important role in advancing medical science.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.